![molecular formula C5H9NO2 B6228144 1-(1,2-oxazolidin-2-yl)ethan-1-one CAS No. 115615-36-6](/img/no-structure.png)
1-(1,2-oxazolidin-2-yl)ethan-1-one
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Overview
Description
1-(1,2-Oxazolidin-2-yl)ethan-1-one, also known as oxazolidinone, is a heterocyclic compound that is used in the synthesis of a variety of compounds, including drugs, dyes, and agrochemicals. It is a versatile and important intermediate in the synthesis of many different compounds, and has a wide range of applications in both laboratory and industrial settings.
Mechanism of Action
Oxazolidinone is an intermediate in the synthesis of a variety of compounds. It is an important part of the synthesis process as it helps to form the desired product. Oxazolidinone acts as an electrophile in the reaction, meaning that it is attracted to electrons. This allows it to react with nucleophiles, such as amines and carboxylic acids. The resulting product is a new compound that is formed by the reaction of the 1-(1,2-oxazolidin-2-yl)ethan-1-onee with the nucleophile.
Biochemical and Physiological Effects
Oxazolidinone has a wide range of biochemical and physiological effects. It is known to act as an inhibitor of several enzymes, such as proteases, lipases, and phosphatases. It is also known to act as an inhibitor of several transporters, such as Na+/K+-ATPase and Na+/H+-ATPase. Additionally, 1-(1,2-oxazolidin-2-yl)ethan-1-onee has been shown to have anti-inflammatory and anti-bacterial effects.
Advantages and Limitations for Lab Experiments
Oxazolidinone has several advantages for laboratory experiments. It is a versatile intermediate that can be used in the synthesis of a variety of compounds. Additionally, it is relatively inexpensive and easy to obtain.
However, there are also some limitations to using 1-(1,2-oxazolidin-2-yl)ethan-1-onee in laboratory experiments. It is a relatively unstable compound and can be easily degraded in the presence of light or heat. Additionally, 1-(1,2-oxazolidin-2-yl)ethan-1-onee is toxic and should be handled with care.
Future Directions
There are several possible future directions for research involving 1-(1,2-oxazolidin-2-yl)ethan-1-onee. One possibility is to explore the use of 1-(1,2-oxazolidin-2-yl)ethan-1-onee in the synthesis of new drugs and agrochemicals. Additionally, research could be conducted to explore the potential therapeutic applications of 1-(1,2-oxazolidin-2-yl)ethan-1-onee, such as its anti-inflammatory and anti-bacterial effects. Finally, research could be conducted to explore the potential of 1-(1,2-oxazolidin-2-yl)ethan-1-onee as a catalyst for organic reactions.
Synthesis Methods
Oxazolidinone can be synthesized by a variety of methods. One of the most common methods is the reaction of an aldehyde or ketone with an amine in the presence of an acid catalyst. This reaction is known as the Wittig reaction and is often used to synthesize 1-(1,2-oxazolidin-2-yl)ethan-1-onees. Another method is the reaction of a carboxylic acid with an amine in the presence of a base catalyst. This reaction is known as the Curtius rearrangement and is often used to synthesize 1-(1,2-oxazolidin-2-yl)ethan-1-onees. In addition, 1-(1,2-oxazolidin-2-yl)ethan-1-onees can also be synthesized using the Knoevenagel condensation.
Scientific Research Applications
Oxazolidinone has a wide range of applications in scientific research. It is used in the synthesis of a variety of drugs, dyes, and agrochemicals. It is also used in the synthesis of a variety of polymers, such as polyurethanes, polyesters, and polyamides. Additionally, 1-(1,2-oxazolidin-2-yl)ethan-1-onee is used in the synthesis of a variety of natural products, such as vitamins and hormones. It is also used in the synthesis of a variety of pharmaceuticals, such as antibiotics and anti-cancer drugs.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1,2-oxazolidin-2-yl)ethan-1-one involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-bromoethanol", "sodium hydride", "2-aminoethanol", "acetic anhydride", "sodium acetate", "hydrochloric acid", "sodium hydroxide", "2-oxazolidinone" ], "Reaction": [ "Step 1: React 2-bromoethanol with sodium hydride to form 2-hydroxyethylsodium (NaOCH2CH2OH).", "Step 2: React 2-hydroxyethylsodium with 2-aminoethanol to form 1-(2-hydroxyethyl)aziridine.", "Step 3: React 1-(2-hydroxyethyl)aziridine with acetic anhydride to form 1-(2-acetoxyethyl)aziridine.", "Step 4: React 1-(2-acetoxyethyl)aziridine with sodium acetate and hydrochloric acid to form 1-(2-acetoxyethyl)oxazolidin-2-one.", "Step 5: React 1-(2-acetoxyethyl)oxazolidin-2-one with sodium hydroxide to remove the acetyl group and form 1-(1,2-oxazolidin-2-yl)ethan-1-one." ] } | |
CAS RN |
115615-36-6 |
Molecular Formula |
C5H9NO2 |
Molecular Weight |
115.1 |
Purity |
95 |
Origin of Product |
United States |
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